2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide

• IUPAC Name: 2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)-N-pyrimidin-2-ylacetamide
• InChI: InChI=1S/C13H11N7O2/c21-11(17-13-14-5-1-6-15-13)9-20-12(22)4-3-10(18-20)19-8-2-7-16-19/h1-8H,9H2,(H,14,15,17,21)
• InChI Key: PRPMBGKTOILIIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NC(=O)CN2C(=O)C=CC(=N2)N3C=CC=N3
• Molecular Formula: C13H11N7O2
• Molecular Weight: 297.27 g/mol

Description

2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide is a synthetic compound that has gained attention due to its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it a promising candidate for various research studies.

Mechanism Of Action

The mechanism of action of 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide is not fully understood. However, studies have suggested that it works by inhibiting specific enzymes and signaling pathways involved in cancer cell growth and inflammation. The compound has also been shown to induce apoptosis (cell death) in cancer cells.
Biochemical and Physiological Effects:
2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antioxidant properties and can protect cells from oxidative stress. In vivo studies have shown that the compound can reduce tumor growth in animal models.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide in lab experiments is its unique chemical structure, which makes it a promising candidate for various research studies. However, the compound is relatively new, and its mechanism of action is not fully understood. This can make it challenging to design experiments that target specific pathways or enzymes. Additionally, the compound may have limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for research involving 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide. One direction is to further investigate its mechanism of action and identify specific pathways or enzymes that it targets. This can help in the development of more targeted therapies for cancer and other diseases. Another direction is to explore the potential of the compound in combination with other drugs or therapies. This can help in improving its effectiveness and reducing any potential side effects. Additionally, future research can focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide is a complex process that involves multiple steps. The starting materials for the synthesis are pyrazole, 2-chloronicotinic acid, and pyrimidine-2-amine. These three compounds are reacted together in the presence of a catalyst to form the final product. The reaction conditions and purification methods are critical for obtaining a high yield and purity of the compound.

Scientific Research Applications

2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)-N-(pyrimidin-2-yl)acetamide has been used in various scientific research studies. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been used in studies related to inflammation, oxidative stress, and neurodegenerative diseases.